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Compound of Interest

Compound Name: 4-Chlorotoluene

Cat. No.: B122035

Essential Safety and Handling Guide for 4-
Chlorotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Chlorotoluene in a laboratory setting. Adherence to these
guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Chemical and Physical Properties

A clear understanding of 4-Chlorotoluene's properties is foundational to its safe handling.
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Property Value Citations
Molecular Formula C7H-CI [1]
Molecular Weight 126.59 g/mol [2]
Appearance Colorless to light yellow liquid [11[2]
Odor Characteristic [3]
Boiling Point 162 °C [1][4]
Melting Point 6-8°C [2][4]
Flash Point 49 °C (121 °F) - 51 °C (123.8 (1]
°F)

Density 1.07 g/mL at 25 °C [4]
Vapor Pressure 10 mmHg at 45 °C [1114]

Vapor Density

4.38 (Air = 1.0)

[1]14]

Solubility

Slightly soluble in water.
Soluble in organic solvents like
acetone, benzene, and

chloroform.

[1]5]

Hazard Identification and Safety Precautions

4-Chlorotoluene is a hazardous substance requiring strict safety protocols.[6] It is flammable,

harmful if inhaled, and can cause skin and eye irritation.[1][7] It is also toxic to aquatic

organisms with long-lasting effects.[2][6]
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Precautionary

Hazard GHS Classification Citations
Statements
Keep away from heat,
sparks, open flames,
N Flammable Liquid 3 and hot surfaces. No
Flammability _ [7][8]
(H226) smoking. Use
explosion-proof
electrical equipment.
Avoid breathing
Acute Toxicity Acute Toxicity 4 vapors, mist, or gas. 7]
(Inhalation) (H332) Use only in a well-
ventilated area.
) o May cause an allergic
) L Skin Sensitization 1 ] )
Skin Sensitization skin reaction. Wear [7]

(H317)

protective gloves.

Aquatic Toxicity

Aquatic Chronic 2
(H411)

Toxic to aquatic life
with long-lasting
[718]

effects. Avoid release

to the environment.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4-Chlorotoluene.
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PPE Type Specification Rationale Citations

) Protects against
Chemical safety
) splashes and vapors
Eye Protection goggles or a face [1][5]
hieid that can cause eye
shield.

irritation.

Prevents skin contact,
) Neoprene or PVC S )
Hand Protection irritation, and potential ~ [6]
gloves. ) )
allergic reactions.

Prevents
Skin and Body Lab coat, overalls, or contamination of 5176]
Protection PVC apron. personal clothing and

skin.

Protects against
Use in a well- inhalation of harmful
ventilated area or with  vapors, which can
Respiratory Protection  a NIOSH-approved cause respiratory tract  [1][2]
respirator with organic irritation and central
vapor cartridges. nervous system

effects.

Safe Handling and Storage Procedures

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

e Avoid contact with skin and eyes.[1]

e Wash hands thoroughly after handling.[1]

o Keep away from ignition sources such as heat, sparks, and open flames.[2]
e Grounding and bonding are necessary to prevent static discharge.[9]

e Do not eat, drink, or smoke in the handling area.[3]
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Storage:

» Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents.[1][10]

o Keep containers tightly closed.[2]

o Store in a designated flammables area.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Protocol

Citations

Inhalation

Move the person to fresh air. If
breathing is difficult, administer
oxygen. Seek immediate

medical attention.

[1]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing. Wash
with soap and water. Seek

medical attention.

[1](2]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the
person is conscious, give 2-4
cupfuls of water or milk. Seek

immediate medical attention.

[1]2]
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Spill and Disposal Procedures

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material such as sand, earth, or vermiculite.[2]

Collect: Place the absorbed material into a suitable, closed container for disposal.[2]

Clean: Clean the spill area thoroughly.
Disposal:
e Dispose of 4-Chlorotoluene and any contaminated materials as hazardous waste.[6]

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[2]

« Always comply with federal, state, and local environmental regulations.[2] Contact a licensed
professional waste disposal service.[2]

Experimental Protocol: Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-Chlorotoluene
in a laboratory setting.
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Caption: Safe handling workflow for 4-Chlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Chlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122035#personal-protective-equipment-for-handling-
4-chlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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